molecular formula C14H17N3 B8542642 2-Amino 4-(4-(1,1-dimethylethyl)phenyl)pyrimidine

2-Amino 4-(4-(1,1-dimethylethyl)phenyl)pyrimidine

Cat. No. B8542642
M. Wt: 227.30 g/mol
InChI Key: MVWBMJIROZKTKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Amino 4-(4-(1,1-dimethylethyl)phenyl)pyrimidine is a useful research compound. Its molecular formula is C14H17N3 and its molecular weight is 227.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Amino 4-(4-(1,1-dimethylethyl)phenyl)pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Amino 4-(4-(1,1-dimethylethyl)phenyl)pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C14H17N3

Molecular Weight

227.30 g/mol

IUPAC Name

4-(4-tert-butylphenyl)pyrimidin-2-amine

InChI

InChI=1S/C14H17N3/c1-14(2,3)11-6-4-10(5-7-11)12-8-9-16-13(15)17-12/h4-9H,1-3H3,(H2,15,16,17)

InChI Key

MVWBMJIROZKTKH-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC=C(C=C1)C2=NC(=NC=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium metal (10.4 g) was added to absolute ethanol (40 ml). When all the sodium had dissolved, the sodium ethoxide solution so formed was added to a mixture of guanidine carbonate (1.56 g) and (1-(N,N-dimethylamino)-3-(4-(1,1-dimethylethyl) phenyl)prop-1-en-3-one (2.5 g) dissolved in absolute ethanol (40 ml) and the mixture heated under reflux with stirring overnight. The reaction was followed by tlc. On cooling the solid material formed was filtered and washed with water to remove Na2CO3 to give a white crystalline solid, m.p. 186° C.
Quantity
1.56 g
Type
reactant
Reaction Step One
Quantity
2.5 g
Type
reactant
Reaction Step Two
Quantity
40 mL
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.